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Compound of Interest

Compound Name: GSK143 dihydrochloride

Cat. No.: B12417604 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GSK143 dihydrochloride. The following procedures

and recommendations are designed to ensure a safe laboratory environment and proper

disposal of the compound.

Personal Protective Equipment (PPE)
When handling GSK143 dihydrochloride, a comprehensive approach to personal protection is

mandatory to minimize exposure and ensure safety. The following table summarizes the

required PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Glasses

Must be ANSI Z87.1 compliant

and equipped with side shields

to protect against splashes

and airborne particles.[1]

Face Shield

To be worn in addition to safety

goggles when there is a

significant risk of splashing,

such as during bulk handling

or dissolution.[2][3]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[1] If direct

contact occurs, gloves should

be removed immediately, and

hands washed thoroughly

before donning a new pair.[1]

Double Gloving

Recommended for enhanced

protection during procedures

with a higher risk of

contamination.

Chemical-Resistant Gloves

For prolonged contact or when

handling concentrated

solutions, gloves made of

materials like neoprene or

butyl rubber should be

considered based on the

solvent being used.[4]

Body Protection Laboratory Coat

A standard lab coat is required

to protect clothing and skin

from minor spills and

contamination.[1][3]

Chemical-Resistant Apron Should be worn over a lab coat

when handling larger

quantities of GSK143
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dihydrochloride or its solutions

to provide an additional layer

of protection.[4]

Full-Body Suit/Coveralls

Recommended for large-scale

operations or in situations with

a high potential for widespread

contamination.[5]

Respiratory Protection Fume Hood

All handling of powdered

GSK143 dihydrochloride and

preparation of its solutions

should be conducted in a

certified chemical fume hood to

prevent inhalation of the

substance.[6]

Respirator

In cases where a fume hood is

not available or as an

additional precaution, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.[3]

Handling and Storage Procedures
Handling:

Engineering Controls: Always handle GSK143 dihydrochloride in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[6]

Safe Handling Practices: Avoid direct contact with the skin, eyes, and clothing. Do not eat,

drink, or smoke in areas where the compound is handled.[7] Wash hands thoroughly after

handling.[7]

Aerosol and Dust Formation: Take precautions to prevent the formation of dust and aerosols

during handling.
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Storage:

Storage Conditions: Store GSK143 dihydrochloride in a tightly sealed container in a cool,

dry, and well-ventilated area.[6]

Stock Solutions: For stock solutions, refer to the manufacturer's guidelines. For instance,

MedchemExpress suggests that stock solutions can be stored at -80°C for up to 6 months or

at -20°C for up to 1 month in a sealed container, protected from moisture and light.[8]

Disposal Plan
All waste containing GSK143 dihydrochloride must be treated as hazardous chemical waste.

Solid Waste: Collect any solid waste, including contaminated PPE (gloves, wipes, etc.), in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing GSK143 dihydrochloride in a labeled, sealed,

and appropriate hazardous waste container. Do not dispose of it down the drain.

Disposal Method: Dispose of all waste in accordance with local, state, and federal

regulations. Consult with your institution's environmental health and safety (EHS) department

for specific disposal protocols.

Experimental Workflow: Donning and Doffing PPE
The following diagram illustrates the correct sequence for putting on (donning) and taking off

(doffing) personal protective equipment to prevent contamination.
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Donning PPE

Doffing PPE

Lab Coat Respirator (if required) Safety Goggles Face Shield Gloves (Double Layer)

Gloves (Outer Layer) Face Shield Lab Coat Safety Goggles Gloves (Inner Layer) Respirator (if used) Wash Hands

Click to download full resolution via product page

Figure 1. Procedural flow for donning and doffing of PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GSK143 Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417604#personal-protective-equipment-for-
handling-gsk143-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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